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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Prometon. Adherence to these procedures is essential for

ensuring personal safety and minimizing environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
Prometon is a non-selective triazine herbicide that can pose health risks if not handled

properly. It is classified as Toxicity Category III for acute oral and dermal hazards and Toxicity

Category II for inhalation.[1] It is a mild eye irritant but not a dermal irritant or sensitizer.[1]

Exposure can cause symptoms such as abdominal cramps, vomiting, eye irritation, headache,

dizziness, and nausea.[1] The product is a flammable material and can form flammable

mixtures above 77°F (25°C).[2][3]

Table 1: Required Personal Protective Equipment (PPE) for Handling Prometon
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Chemical goggles or a full-face

shield

Must be worn to prevent eye

contact, which can cause

substantial but temporary

injury.[2] Safety glasses should

have brow, front, and temple

protection.[4]

Hands Chemical-resistant gloves

Natural rubber (≥ 14 mils),

Viton, or other impervious

gloves are required.[2][5]

Gloves must be inspected

before use and washed before

removal.[6][7]

Body
Long-sleeved shirt and long

pants

Should be worn to minimize

skin contact.[2] For overhead

applications, chemical-

resistant headgear is

necessary.[4]

Feet
Chemical-resistant footwear

plus socks

Pant legs should be worn

outside of boots to prevent

chemicals from entering.[4]

Respiratory NIOSH-approved respirator

A full-face chemical cartridge

respirator with organic vapor

cartridges and pesticide pre-

cartridges or a supplied-air

respirator is required to avoid

breathing mist or spray.[2]

Users should always wash hands thoroughly after handling and before eating, drinking, or

using the toilet.[8] Contaminated PPE should be washed separately from other laundry using

detergent and hot water.[2][8] Clothing that has been drenched or heavily contaminated should

be discarded and not reused.[2][8]
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Quantitative Toxicity Data
The following tables summarize the acute toxicity data for Prometon.

Table 2: Acute Toxicity Data for Prometon

Route of Exposure Species Value Classification

Oral LD50 Rat 2,100 - 2,980 mg/kg Slightly toxic[2][3][9]

Dermal LD50 Rabbit 2,000 - 2,500 mg/kg Slightly toxic[2][3]

Inhalation LC50 Rat >2.5 mg/L (4 hours) Slightly toxic[2][3]

Eye Irritation Rabbit Severely irritating
Causes substantial

but temporary injury[2]

Skin Irritation Rabbit Severely irritating
May cause severe

skin irritation[3]

Table 3: Ecotoxicity Data for Prometon

Organism Test Value

Rainbow Trout 96-hour LC50 19.6 mg/L[2][3]

Bluegill Sunfish 96-hour LC50 41.5 mg/L[2][3]

Daphnia magna 48-hour LC50 37.5 mg/L[2]

Bobwhite Quail Oral LD50 >2,264 mg/kg[2][3]

Mallard Duck Oral LD50 3,158 mg/kg[2][3]

Operational Plan: Safe Handling and Emergency
Procedures
A systematic approach to handling Prometon is crucial. The following workflow outlines the key

steps from preparation to disposal.
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Preparation

Handling

Emergency Procedures

Disposal

Review Safety Data Sheet (SDS)

Assemble and Inspect PPE

Ensure Proper Ventilation

Handle in a well-ventilated area

Avoid creating mist or spray Spill or Leak Personal Exposure

Store in original, tightly closed container

Dispose of waste at an approved facility

Evacuate and secure area

Wear appropriate PPE

Contain spill with absorbent material

Collect and place in a labeled container for disposal

Skin: Remove contaminated clothing, wash with soap and water

Eyes: Flush with water for 15-20 minutes

Inhalation: Move to fresh air

Ingestion: Seek immediate medical attentionTriple rinse empty containers

Dispose of containers according to regulations

Click to download full resolution via product page

Caption: Safe handling workflow for Prometon, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b051717?utm_src=pdf-body-img
https://www.benchchem.com/product/b051717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols Cited:

While specific experimental protocols are not detailed in the provided safety documents, the

handling procedures are derived from standard laboratory safety practices outlined in the

Material Safety Data Sheets (MSDS) and Safety Data Sheets (SDS) for Prometon-containing

products.

Spill and Leak Procedures:

In the event of a spill, immediately evacuate nonessential personnel.[2] Wear the appropriate

PPE, including a respirator, before containing the spill.[2] For small spills, use an absorbent

material like pet litter, sweep it up, and place it in an approved chemical container.[2][10] For

large spills, dike the area to prevent spreading and keep the material out of water supplies.[10]

The contaminated area should be washed with a strong detergent and water.[2][10]

First Aid Measures:

If on Skin or Clothing: Take off contaminated clothing immediately. Rinse skin with plenty of

water for 15-20 minutes.[11]

If in Eyes: Hold the eye open and rinse slowly and gently with water for 15-20 minutes.

Remove contact lenses, if present, after the first 5 minutes, then continue rinsing.[6][11]

If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an

ambulance, then give artificial respiration.[11]

If Swallowed: Call a poison control center or doctor immediately for treatment advice. Do not

induce vomiting unless told to do so by a poison control center or doctor, as the product may

contain petroleum distillates which can cause aspiration pneumonia.[2][11]

Storage and Disposal Plan
Storage:

Store Prometon in its original container in a cool, dry, and well-ventilated area, away from heat

or open flames.[10] The storage temperature should be kept above 32°F (0°C).[2][10] Keep

containers tightly closed and out of reach of children and animals.[6][10]
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Disposal:

Wastes resulting from the use of this product must be disposed of on-site or at an approved

waste disposal facility.[2][12][13] Do not contaminate water, food, or feed by storage or

disposal.[2][10][12]

Container Disposal:

Non-refillable Containers (≤ 5 gallons): Triple rinse the container promptly after emptying. To

do this, empty the remaining contents into application equipment or a mix tank. Fill the

container ¼ full with water and recap. Shake for 10 seconds. Pour the rinsate into the

application equipment or a mix tank, or store it for later use or disposal. Repeat this

procedure two more times. The empty container can then be offered for recycling, if

available, or disposed of in a sanitary landfill or by other procedures approved by state and

local authorities.[10][12]

Refillable Containers (> 55 gallons): Refill the container only with Prometon. Do not reuse it

for any other purpose. The responsibility for cleaning the container before final disposal lies

with the person disposing of it.[10][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdpr.ca.gov [cdpr.ca.gov]

2. reedandperrine.com [reedandperrine.com]

3. aghost.net [aghost.net]

4. Personal Protective Equipment for Working With Pesticides | MU Extension
[extension.missouri.edu]

5. cdms.telusagcg.com [cdms.telusagcg.com]

6. chemicalbook.com [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.reedandperrine.com/wp-content/uploads/2014/12/pramitol-msds.pdf
https://labelsds.com/view-product?product=430
http://www.cdms.net/ldat/ld44H007.pdf
https://www.reedandperrine.com/wp-content/uploads/2014/12/pramitol-msds.pdf
http://fs1.agrian.com/pdfs/Pramitol_25E_MSDS.pdf
https://labelsds.com/view-product?product=430
http://fs1.agrian.com/pdfs/Pramitol_25E_MSDS.pdf
https://labelsds.com/view-product?product=430
https://www.benchchem.com/product/b051717?utm_src=pdf-body
http://fs1.agrian.com/pdfs/Pramitol_25E_MSDS.pdf
http://www.cdms.net/ldat/ld44H007.pdf
https://fsszone.com/files/gu/Pramitol%2025E-EPA%20%2366222-22%20Label.pdf
https://www.benchchem.com/product/b051717?utm_src=pdf-custom-synthesis
https://www.cdpr.ca.gov/wp-content/uploads/2024/10/prometon_memo_groundwater.pdf
https://www.reedandperrine.com/wp-content/uploads/2014/12/pramitol-msds.pdf
http://www.aghost.net/images/e0127901/PRAMITOLMSDS.pdf
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://www.cdms.telusagcg.com/ldat/mp44H008.pdf
https://www.chemicalbook.com/msds/prometon.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

8. assets.unitedlabsinc.com [assets.unitedlabsinc.com]

9. Prometon [drugfuture.com]

10. fs1.agrian.com [fs1.agrian.com]

11. assets.greenbook.net [assets.greenbook.net]

12. Product Information | LabelSDS [labelsds.com]

13. cdms.net [cdms.net]

14. fsszone.com [fsszone.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Prometon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051717#personal-protective-equipment-for-handling-
prometon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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